Cas no 101714-02-7 (4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-)
101714-02-7 structure
Product Name:4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-
CAS No:101714-02-7
MF:C6H7N5O2
MW:181.152079820633
CID:124726
PubChem ID:136219617
Update Time:2025-04-18
4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-
- 2-AMINO-5,6-DIHYDROPTERIDINE-4,6-DIOL
- 2-amino-6-hydroxy-5,6-dihydro-1H-pteridin-4-one
- 4,6-Pteridinediol,2-amino-5,6-dihydro-(6CI)
- 2-amino-6-hydroxy-5,6-dihydro-3H-pteridin-4-one
- ACMC-20m4qs
- AG-D-09074
- CTK4A0149
- 2-Amino-6-hydroxy-5,6-dihydropteridin-4(1H)-one
- 101714-02-7
- DTXSID90695707
-
- Inchi: 1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1-2,9,12H,(H3,7,10,11,13)
- InChI Key: GMDQUBDUVXXSCQ-UHFFFAOYSA-N
- SMILES: OC1C=NC2=C(C(NC(N)=N2)=O)N1
Computed Properties
- Exact Mass: 181.06011
- Monoisotopic Mass: 181.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 112.1
- LogP: -1.28570
4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
101714-02-7 (4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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